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Compound of Interest

Compound Name: lohexol

cat. No.: B1672079

1. Initial Assessment of lohexol Waste

« |dentify the type of waste: Is it unused, uncontaminated lohexol in its original container, or is
it contaminated from experimental use (e.g., mixed with other substances)?

o Quantify the waste: Determine the volume of lohexol that requires disposal.

2. Segregation and Storage

» Keep lohexol waste in its original container or a clearly labeled, sealed, and non-reactive
container.[4]

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[1]

» Do not mix lohexol waste with other chemical waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) office.[4]

3. Selecting the Appropriate Disposal Method

The preferred disposal methods for lohexol are recycling or incineration. Disposing of lohexol
as standard trash is not recommended due to its environmental persistence.

Method A: Recycling (Preferred for Uncontaminated Product)

Several manufacturers have implemented programs to recycle unused iodinated contrast
media. This is the most environmentally friendly option as it allows for the recovery and reuse
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of iodine.[5][6]

o GE Healthcare lodine Recycling Program: This program is available in the United States,
Canada, and 11 European countries.[7]

o Participants receive special 3-liter containers to collect unused and uncontaminated GE
iodinated contrast media.[6][7]

o Once full, the containers are shipped to GE's facility in Norway.[7]
o The facility extracts the iodine to create new contrast media.[6][7]

o Bayer re:contrast Program: In some European countries, Bayer offers a program to collect
and recycle contrast media residues for the non-pharmaceutical market.[8]

Action: Contact your lohexol supplier to determine if a take-back or recycling program is
available.

Method B: High-Temperature Incineration (for Contaminated or Non-Recyclable Product)

If recycling is not an option, the recommended disposal method is incineration by a licensed
hazardous waste management company.[9]

e Procedure: Arrange for a licensed hazardous waste contractor to collect the lohexol waste.

» Facility Notification: The incineration facility must be informed that the waste contains iodine
to ensure appropriate scrubber controls are in place.[10]

o Environmental Outcome: Incineration effectively destroys the complex organic structure of
lohexol, converting it into molecular iodine and iodine salts, which are naturally occurring in
the environment.[5]

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and ensure personnel safety.

¢ Minor Spills (Dry Powder):
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o Use dry clean-up procedures; avoid generating dust.[1]
o Collect the residue and place it in a sealed, labeled plastic bag or container for disposal.[1]
o Wash the affected area with large amounts of water.[1]
e Minor Spills (Liquid):
o Clean up with a moist cloth or paper towel.[10]
o Contain the spill and prevent it from entering drains or water courses.[1][4]

o Place cleaning materials and recovered product into a suitable, labeled container for
disposal.[1]

e Major Spills:
o Evacuate and alert personnel in the area.[1]
o Contact your institution's emergency responders or EHS office.[1]

o Prevent spillage from entering drains by any available means.[1]

Summary of Disposal Options
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lohexol Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

lohexol waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of lohexol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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